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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the viscosity and electrical

conductivity of pure ethylammonium nitrate (EAN), a pioneering room-temperature ionic liquid.

This document collates quantitative data, details experimental protocols for its characterization,

and explores the fundamental physicochemical principles governing its transport properties.

Introduction
Ethylammonium nitrate ([CH₃CH₂NH₃]⁺[NO₃]⁻), first synthesized by Paul Walden in 1914,

holds the distinction of being one of the earliest reported room-temperature ionic liquids. Its

unique properties, including low volatility, high thermal stability, and significant ionic

conductivity, have rendered it a subject of intense scientific scrutiny and a versatile medium for

a range of applications, from electrochemistry to protein crystallization. A thorough

understanding of its transport properties, namely viscosity and conductivity, is paramount for its

effective utilization in these fields. This guide aims to provide a detailed technical resource on

these critical parameters.
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Physicochemical Properties of Ethylammonium
Nitrate
EAN is a protic ionic liquid formed through the neutralization reaction of ethylamine with nitric

acid. It exists as a colorless to slightly yellowish, odorless liquid at room temperature, with a

melting point of 12 °C. The ethylammonium cation possesses three acidic protons on the

ammonium group, capable of forming extensive hydrogen-bonding networks, a feature that

significantly influences its physical properties.

Quantitative Data: Viscosity and Conductivity
The viscosity and conductivity of pure EAN are highly dependent on temperature. As

temperature increases, thermal energy overcomes the intermolecular forces, leading to a

decrease in viscosity and a concurrent increase in ionic mobility and, therefore, conductivity.

The relationship between these two transport properties is often explored through the Walden

plot, which provides insights into the ionicity of the liquid.

Viscosity of Pure Ethylammonium Nitrate
The following table summarizes the dynamic viscosity of pure EAN at various temperatures as

reported in the scientific literature.

Temperature (°C) Temperature (K)
Dynamic Viscosity
(mPa·s or cP)

Reference

20 293.15 39.8

25 298.15 28.0, 36.5 ,

30 303.15 22.8

40 313.15 15.8

Electrical Conductivity of Pure Ethylammonium Nitrate
The following table presents the electrical conductivity of pure EAN at various temperatures.
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Temperature (°C) Temperature (K)
Electrical
Conductivity
(mS/cm)

Reference

20 293.15 20.28

25 298.15 ~20, 25.4 ,

Experimental Protocols
Accurate measurement of the viscosity and conductivity of ionic liquids requires meticulous

experimental procedures, particularly concerning sample purity and environmental control.

Synthesis and Purification of Ethylammonium Nitrate
High-purity EAN is crucial for obtaining reliable physicochemical data, as impurities such as

water and halide ions can significantly affect viscosity and conductivity.

Materials:

Ethylamine solution (e.g., 70% in water)

Concentrated nitric acid (e.g., 70%)

Deionized water

Rotary evaporator

Schlenk line or high-vacuum pump

Procedure:

Neutralization: In a flask cooled in an ice bath, slowly add concentrated nitric acid dropwise

to a stirred aqueous solution of ethylamine. The reaction is exothermic and should be

controlled to prevent excessive temperature increases. The addition is continued until the

solution reaches a neutral pH.
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Water Removal: The bulk of the water is removed from the resulting solution using a rotary

evaporator at a temperature of approximately 60-70 °C.

High-Vacuum Drying: The sample is then transferred to a Schlenk flask and dried under high

vacuum (e.g., <0.1 mbar) for an extended period (e.g., 48-72 hours) at a moderately

elevated temperature (e.g., 50-60 °C) to remove residual water.

Purity Verification: The water content of the final product should be determined using Karl

Fischer titration to ensure it is below an acceptable threshold (e.g., <100 ppm). Halide

content can be checked using silver nitrate solution.

Viscosity Measurement
A rotational viscometer is a suitable instrument for determining the dynamic viscosity of ionic

liquids over a range of temperatures.

Apparatus:

Rotational viscometer (e.g., Brookfield or Anton Paar)

Temperature-controlled sample cell or water bath

Inert gas supply (e.g., nitrogen or argon)

Procedure:

Calibration: Calibrate the viscometer using standard viscosity fluids of known values at the

desired measurement temperatures.

Sample Loading: Introduce a known volume of the purified EAN into the sample cell. To

prevent moisture absorption, this should be done in a controlled atmosphere (e.g., a

glovebox or under a stream of inert gas).

Temperature Equilibration: Allow the sample to thermally equilibrate at the target temperature

for a sufficient period (e.g., 15-20 minutes) to ensure a uniform temperature throughout the

sample.
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Measurement: Perform the viscosity measurement according to the instrument's operating

instructions. It is advisable to measure at multiple shear rates to check for Newtonian

behavior.

Temperature Sweep: Repeat the measurement at different temperatures, allowing for

equilibration at each new setpoint.

Conductivity Measurement
A four-electrode conductivity cell is often preferred for ionic liquids to minimize electrode

polarization effects.

Apparatus:

Conductivity meter with a four-electrode conductivity probe

Temperature-controlled water bath or sample holder

Inert atmosphere glovebox or sealed measurement cell

Procedure:

Cell Constant Determination: Calibrate the conductivity cell using standard potassium

chloride (KCl) solutions of known concentrations and conductivities at the desired

measurement temperatures to determine the cell constant.

Sample Handling: Handle the purified EAN under an inert atmosphere to prevent water

uptake, which significantly impacts conductivity.

Measurement: Immerse the conductivity probe into the EAN sample, ensuring the electrodes

are fully submerged.

Thermal Equilibration: Allow the sample to reach thermal equilibrium at the desired

temperature.

Data Acquisition: Record the conductivity reading from the meter.
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Temperature Dependence: Measure the conductivity across a range of temperatures,

ensuring the sample equilibrates at each temperature before recording the value.

Theoretical Framework and Intermolecular
Interactions
The transport properties of EAN are intrinsically linked to its molecular structure and the

extensive hydrogen-bonding network that exists between the ethylammonium cations and

nitrate anions.

Molecular Structure & Interactions

Macroscopic Transport Properties

Influencing Factors

Ethylammonium Cation
([CH₃CH₂NH₃]⁺)

Hydrogen Bonding NetworkProton Donor

Nitrate Anion
([NO₃]⁻) Proton Acceptor

Viscosity (η)

Increases η

Conductivity (σ)

Decreases σ

Inversely Related
(Walden Rule)

Temperature (T)

Decreases η

Increases σ

Purity (e.g., H₂O content)

Affects η

Affects σ

Click to download full resolution via product page

Caption: Relationship between EAN's structure, interactions, and transport properties.

The diagram above illustrates the key relationships governing the viscosity and conductivity of

EAN. The formation of a strong, three-dimensional hydrogen-bonding network between the
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proton-donating ammonium group of the cation and the proton-accepting nitrate anion is a

dominant factor. This network restricts the free movement of ions, thereby increasing viscosity

and decreasing conductivity.

Temperature plays a critical role by providing the thermal energy necessary to disrupt these

hydrogen bonds, leading to a more fluid medium with enhanced ionic mobility. The purity of the

EAN is also paramount, as the presence of water can significantly alter the hydrogen-bonding

network and, consequently, the transport properties.

The inverse relationship between viscosity and conductivity is a fundamental concept for ionic

liquids and is often evaluated using the Walden rule, which relates the molar conductivity to the

fluidity (the inverse of viscosity). Deviations from the ideal Walden behavior can provide

insights into the degree of ion association and the overall "ionicity" of the ionic liquid.

Conclusion
The viscosity and conductivity of pure ethylammonium nitrate are critical parameters that

dictate its performance in various applications. This guide has provided a consolidated source

of quantitative data, detailed experimental protocols for their measurement, and a theoretical

framework for understanding these properties. For researchers and professionals working with

EAN, a firm grasp of these concepts is essential for optimizing experimental conditions and

advancing the development of novel technologies based on this important ionic liquid.

To cite this document: BenchChem. [Viscosity and Conductivity of Pure Ethylammonium
Nitrate: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255533/docs#viscosity-and-conductivity-of-pure-
ethylammonium-nitrate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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